BE“GH@ Methodological & Application

Check Availability & Pricing

Method for preparing standardized nickel
solutions from nickel ammonium sulfate.
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Compound of Interest

Compound Name: Nickel ammonium sulfate

Cat. No.: B093414

Application Notes and Protocols: Preparation of
Standardized Nickel Solutions
Abstract

This document provides a detailed methodology for the preparation of a standardized nickel (II)
solution using nickel ammonium sulfate hexahydrate, (NH4)2Ni(SOa4)2-6H20, as the starting
material. Since nickel ammonium sulfate is a secondary standard, the protocol involves the
initial preparation of a stock solution of approximate concentration, followed by its
standardization via complexometric titration with a standardized Ethylenediaminetetraacetic
acid (EDTA) solution. This method is crucial for applications requiring accurately known
concentrations of Ni2* ions, such as in analytical chemistry, materials science, and various
research and development settings.

Materials and Reagents

All reagents should be of analytical grade or higher. Deionized water should be used for the
preparation of all solutions.
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Molar Mass (

Reagent Formula Purity Notes
g/mol )
Nickel ) )
_ _ Primary material
Ammonium (NH4)2Ni(S0Oa4)2-6 )
394.99 >99% for the nickel
Sulfate H20 )
solution.
Hexahydrate
o ) Used to prepare
EDTA, Disodium C1o0H14N2Naz0s- Analytical )
_ 372.24 the standardized
Salt Dihydrate 2H20 Standard )
titrant.
Ammonia For buffer
_ NH+OH 35.05 ~28-30% _
Solution preparation.
Ammonium For buffer
) NHa4ClI 53.49 > 99.5% )
Chloride preparation.
Murexide Indicator for Ni-
. CsHsN6Os 284.19 ACS Grade o
Indicator EDTA titration.
Used as the
Deionized Water H20 18.02 18.2 MQ-cm solvent for all

solutions.

Experimental Protocols
Protocol 1: Preparation of 0.1 M EDTA Standard Solution

A standardized EDTA solution is required for the titration.

e Drying: Dry approximately 4 g of EDTA disodium salt dihydrate at 80°C for 2 hours and cool

in a desiccator.

» Weighing: Accurately weigh approximately 3.722 g of the dried EDTA.

» Dissolution: Quantitatively transfer the weighed EDTA to a 100 mL beaker and dissolve it in

approximately 80 mL of deionized water. Gentle heating may be applied to facilitate

dissolution.
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« Dilution: After cooling to room temperature, transfer the solution to a 100 mL Class A
volumetric flask. Rinse the beaker with small portions of deionized water and add the
rinsings to the flask.

o Final Volume: Carefully add deionized water to the flask until the bottom of the meniscus
aligns with the calibration mark.

o Homogenization: Stopper the flask and invert it multiple times to ensure the solution is
homogeneous.

o Storage: Store the standardized solution in a tightly sealed polyethylene bottle.

Protocol 2: Preparation of ~0.1 M Nickel Stock Solution

This protocol describes the preparation of the nickel solution from nickel ammonium sulfate,
which will then be standardized.

Weighing: Accurately weigh approximately 3.95 g of nickel ammonium sulfate hexahydrate
on an analytical balance.

» Dissolution: Transfer the salt to a 100 mL beaker. Add approximately 70 mL of deionized
water and stir with a glass rod until the salt is completely dissolved.

o Transfer: Quantitatively transfer the solution into a 100 mL Class A volumetric flask.

 Dilution: Rinse the beaker with small aliquots of deionized water, transferring the rinsings into
the volumetric flask.

e Final Volume: Carefully add deionized water to bring the solution volume to the 100 mL
calibration mark.

» Homogenization: Stopper the flask and invert it 15-20 times to ensure a uniform
concentration.

Protocol 3: Standardization of the Nickel Solution via
EDTA Titration

This protocol determines the exact molarity of the prepared nickel solution.
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 Aliquot Preparation: Pipette a 10.00 mL aliquot of the prepared nickel solution into a 250 mL
Erlenmeyer flask.

 Dilution: Add approximately 90 mL of deionized water to the flask.
o Buffering: Add 5 mL of an ammonia-ammonium chloride buffer solution (pH = 10).[1][2]

e Indicator Addition: Add a small amount (pinch) of murexide indicator powder. The solution
should turn a yellow or yellow-green color.[3][4]

« Titration Setup: Rinse and fill a 50 mL burette with the standardized 0.1 M EDTA solution,
ensuring no air bubbles are present in the tip. Record the initial volume.

« Titration: Titrate the nickel solution with the EDTA solution slowly, with constant swirling.[1] As
the endpoint approaches, the color will begin to change.

o Endpoint: The endpoint is reached when the solution color changes sharply from yellow to a
distinct violet or deep purple.[1][4] Record the final burette volume.

o Replicates: Repeat the titration at least two more times with fresh aliquots of the nickel
solution to ensure precision. The volumes of EDTA used should agree within £0.05 mL.

Workflow for Standardization

The following diagram illustrates the complete workflow for preparing and standardizing the
nickel solution.
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Part A: Stock Solution Preparation

1. Weigh (NH4)2Ni(SO4)2:6H20

2. Dissolve in Deionized H20

3. Transfer to 100 mL Vol. Flask

4. Dilute to Volume

~0.1 M Ni?* Solution

Part B: Standard\i;.';ation by Titration

5. Pipette 10 mL Ni2* Aliquot

6. Add pH 10 Buffer

7. Add Murexide Indicator

8. Titrate with Std. EDTA

9. Endpoint: Yellow — Violet

Part C: Cialculation

10. Calculate Exact Molarity

Standardized Ni2* Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

